N,N-dimethyl-(2-pyridyl)acetamide

• Molecular Formula: C9H12N2O
• Molecular Weight: 164.20 g/mol
• IUPAC Name: N,N-dimethyl-2-pyridin-2-ylacetamide
• InChI: InChI=1S/C9H12N2O/c1-11(2)9(12)7-8-5-3-4-6-10-8/h3-6H,7H2,1-2H3
• InChI Key: GQBNQFNXFRMYBJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CC1=CC=CC=N1

Description

N,N-Dimethyl-(2-pyridyl)acetamide is an acetamide derivative featuring a pyridine ring substituted at the 2-position and two methyl groups attached to the nitrogen atom. Its molecular formula is C₉H₁₂N₂O, with a molecular weight of 164.21 g/mol.

Comparison with Similar Compounds

Structural Analogs and Their Properties

The following table compares N,N-dimethyl-(2-pyridyl)acetamide with key analogs, emphasizing structural differences and applications:

Compound Name	Molecular Formula	Key Features	Applications/Findings
This compound	C₉H₁₂N₂O	Pyridine at 2-position; dimethylamide group	Likely intermediate for ligands or pharmaceuticals (inferred from pyridine-acetamide hybrids)
N,N-Diethylacetamide	C₆H₁₃NO	Diethylamide group	Detected in biochar leachates; environmental relevance
F-DPA ()	C₁₉H₂₁FN₄O	Fluorophenyl-pyrazolopyrimidine core; diethylamide	Radioligand for PET imaging targeting TSPO proteins
N-(6-Aminopyridin-2-yl)acetamide	C₇H₉N₃O	6-Amino-pyridine substituent	Pharmaceutical intermediate; synthetic accessibility
Dimethyl Acetamide (DMAC)	C₄H₉NO	Aliphatic dimethylamide	Industrial solvent (coatings, textiles); high toxicity (hepatotoxic)